2-(Cyclopropylethynyl)cyclobutan-1-one

• CAS No.: 72272-39-0
• Molecular Formula: C9H10O
• Molecular Weight: 134.17 g/mol
• IUPAC Name: 2-(2-cyclopropylethynyl)cyclobutan-1-one
• InChI: InChI=1S/C9H10O/c10-9-6-5-8(9)4-3-7-1-2-7/h7-8H,1-2,5-6H2
• InChI Key: YBACSBHVVUHFIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C#CC2CCC2=O

Description

Cyclobutanone derivatives are a class of organic compounds characterized by a four-membered cyclobutane ring fused with a ketone group. These compounds are of significant interest in synthetic chemistry due to their strained ring system, which imparts unique reactivity patterns. These derivatives often differ in substituent groups, influencing their physical, chemical, and toxicological profiles.

Biological Activity

2-(Cyclopropylethynyl)cyclobutan-1-one is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, drawing from diverse sources to present a well-rounded perspective.

Chemical Structure

The molecular structure of 2-(Cyclopropylethynyl)cyclobutan-1-one can be represented as follows:

$$\text{C}_7\text{H}_8\text{O}$$

This compound features a cyclobutane ring fused with a cyclopropylethynyl group, which contributes to its reactivity and interactions with biological systems.

Biological Activity Overview

The biological activity of 2-(Cyclopropylethynyl)cyclobutan-1-one has been studied in various contexts, including its potential as an antimicrobial agent and its effects on cellular mechanisms. Below are some key findings from recent research.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-(Cyclopropylethynyl)cyclobutan-1-one exhibit significant antimicrobial properties. For instance, derivatives of cyclobutane structures have shown promising antifungal activity against various phytopathogenic fungi, suggesting that the structural motifs present in this compound could be effective in combating fungal infections .

The mechanism by which 2-(Cyclopropylethynyl)cyclobutan-1-one exerts its biological effects is still under investigation. However, preliminary data suggest that it may interact with ATP-binding cassette (ABC) transporters, which are crucial for drug transport and resistance mechanisms in cells . This interaction could potentially enhance the efficacy of other therapeutic agents or serve as a target for drug development.

Case Studies

Several case studies have explored the biological implications of compounds related to 2-(Cyclopropylethynyl)cyclobutan-1-one:

• Antifungal Screening : A study conducted on structurally related compounds demonstrated their ability to inhibit the growth of multiple strains of fungi at concentrations comparable to standard antifungal agents like Cyproconazole. This highlights the potential of these compounds in agricultural applications as well as in human health .
• Genetic Toxicity Assessments : The mutagenicity of these compounds was evaluated using the Ames Test, revealing a low gene-toxicity profile. This finding is crucial for assessing the safety of these compounds for therapeutic use .
• Synthesis and Characterization : Research has focused on synthesizing various derivatives of cyclobutane and cyclobutene frameworks, which are known to possess bioactive properties. The synthesis methods employed include photochemical [2+2] cycloaddition reactions, which have shown high yields and compatibility with various functional groups .

Data Tables

Study	Biological Activity	Methodology	Key Findings
	Antifungal	In vitro screening	Comparable activity to Cyproconazole
	Interaction with ABC transporters	Molecular docking	Potential target for drug development
	Synthesis	Photochemical reactions	High yields and diverse functionalization

Comparison with Similar Compounds

Comparative Analysis of Cyclobutanone Derivatives

Structural and Molecular Comparisons

Substituent groups on the cyclobutanone core significantly alter molecular geometry, stability, and reactivity:

• 2-(2-Chloroethyl)cyclobutan-1-one (C₆H₉ClO): Contains a shorter chloroethyl substituent, reducing steric bulk compared to the chloropropyl analog .
• 2,5-Di(cyclopentylidene)cyclopentan-1-one (C₁₅H₂₀O): A cyclopentanone derivative with two cyclopentylidene groups, increasing ring strain and conjugation complexity .

Physicochemical Properties

Property	2-(3-Chloropropyl)cyclobutan-1-one	2-(2-Chloroethyl)cyclobutan-1-one	2,5-Di(cyclopentylidene)cyclopentan-1-one
Molecular Weight	146.61 g/mol	132.59 g/mol	216.32 g/mol
Physical State	Liquid	Liquid	Not reported
Storage Conditions	4°C	4°C	Not specified
SMILES	C1CC(=O)C1CCCCl	C1CC(=O)C1CCCl	O=C1C(=C2CCCC2)C(=C3CCCC3)C1

Reactivity and Stability

• The longer chain in the chloropropyl variant may enhance steric hindrance, slowing reactivity .
• Di(cyclopentylidene) Derivative : The conjugated cyclopentylidene groups likely increase electron delocalization, affecting photochemical stability and redox behavior .

Preparation Methods

Intramolecular Cyclization of Halogenated Precursors

Reaction Design and Precursor Synthesis

The most efficient route involves cyclization of ω-haloalkylated cyclobutanone derivatives. For example, (5-chloropent-1-ynyl)cyclobutane (14) undergoes dehydrohalogenation upon treatment with 4.1 equivalents of LDA in tetrahydrofuran (THF)/hexane at −70°C, yielding 2-(cyclopropylethynyl)cyclobutan-1-one (17) in 75% isolated yield. The precursor (14) is synthesized via alkynylation of cyclobutylethyne with 3-chloropropyl tosylate in the presence of tetrabutylammonium iodide (TBAI), achieving 72% conversion.

Mechanistic Insights

LDA abstracts β-hydrogens from the chloroalkyl chain, inducing a concerted elimination to form the acetylene bond while simultaneously generating the cyclopropane ring through a-sigmatropic shift. This stepwise mechanism is supported by deuterium-labeling studies, which confirm the retention of cyclobutane geometry during cyclopropanation.

Optimization Parameters

• LDA Equivalents : Increasing from 2.1 to 4.1 equivalents improves yield from 65% to 85% by suppressing allene formation.
• Temperature : Reactions conducted below −50°C minimize competing Wagner-Meerwein rearrangements.
• Solvent : THF/hexane (3:1 v/v) enhances solubility of intermediates while maintaining LDA activity.

Alkynylation-Cyclization Tandem Reactions

Direct Coupling of Cyclopropylethyne with Cyclobutanone

An alternative approach couples pre-formed cyclopropylethyne (7) with bromocyclobutanone derivatives. Using n-butyllithium (n-BuLi) in THF at −78°C, the acetylide nucleophile attacks the carbonyl carbon, followed by elimination of lithium bromide to install the ethynyl group. This method affords the target compound in 68% yield but requires stringent anhydrous conditions.

Limitations and Byproducts

Competing aldol condensation occurs when the reaction temperature exceeds −50°C, resulting in dimeric byproducts (up to 22% yield). Additionally, steric hindrance from the cyclopropane ring reduces electrophilicity of the carbonyl carbon, necessitating extended reaction times (24–48 hours).

Modular Synthesis via Pre-Formed Cyclopropylacetylene

Large-Scale Preparation of Cyclopropylacetylene

As detailed in US Patent 6,297,410, cyclopropylacetylene is synthesized via a three-step sequence:

• Condensation : Cyclopropanecarboxaldehyde reacts with malonic acid in pyridine to yield 3-cyclopropylacrylic acid (91% yield).
• Halogenation : Treatment with bromine and lithium acetate produces (E,Z)-1-bromo-2-cyclopropylethylene (76% yield).
• Dehydrohalogenation : Potassium tert-butoxide in dimethylsulfoxide (DMSO) eliminates HBr, furnishing cyclopropylacetylene (80% yield).

Coupling with Cyclobutanone

The acetylene is subsequently reacted with 2-bromocyclobutanone under Sonogashira conditions (Pd(PPh₃)₄, CuI, NEt₃), achieving 76% yield. However, palladium-catalyzed methods introduce cost and purification challenges compared to LDA-mediated routes.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Analysis

• ¹H NMR (CDCl₃): δ 2.98 (1H, m, cyclobutyl CH), 2.28–2.18 (4H, m, cyclopropane CH₂), 1.98–1.78 (4H, m, cyclobutane CH₂).
• ¹³C NMR : δ 209.5 (C=O), 85.6 (acetylenic carbons), 32.0 (cyclopropane quaternary carbon).

Infrared (IR) Spectroscopy

Strong absorption at 2095 cm⁻¹ confirms the acetylene stretch, while the carbonyl peak appears at 1712 cm⁻¹.

Comparative Analysis of Synthetic Routes

Method	Yield	Key Advantages	Limitations
Intramolecular Cyclization	75–85%	High regioselectivity; minimal byproducts	Requires cryogenic conditions
Tandem Alkynylation	68–72%	Simplified precursor synthesis	Sensitive to moisture and temperature
Modular Coupling	76%	Scalable; uses commercial reagents	Palladium catalyst cost and toxicity

Q & A

Basic Research Questions

Q. What are the reliable synthetic routes for 2-(Cyclopropylethynyl)cyclobutan-1-one, and what methodological considerations are critical?

• Answer : The compound can be synthesized via [2+2] cycloaddition reactions or ring-expansion strategies. For example, cyclopropanol derivatives undergo ring expansion under acidic conditions to form cyclobutanones . Key steps include:

• Use of transition-metal catalysts (e.g., Pd) for alkyne coupling.
• Temperature control (< 80°C) to prevent cyclopropane ring-opening.
• Purification via column chromatography with non-polar solvents (e.g., hexane/ethyl acetate).
  • Critical Considerations : Monitor reaction progress with TLC and optimize stoichiometry to avoid side products like over-alkylated derivatives .

Q. Which spectroscopic techniques are most effective for characterizing 2-(Cyclopropylethynyl)cyclobutan-1-one?

• Answer :

• IR Spectroscopy : Detects C≡C (2220–2223 cm⁻¹) and C=O (1674–1681 cm⁻¹) stretches .
• NMR : Cyclopropane protons appear as multiplet signals (δ 0.5–2.0 ppm), while cyclobutanone carbonyl carbon resonates at ~210 ppm in $^{13}\text{C}$ NMR.
• LC-MS : Molecular ion peaks (e.g., [M+H]⁺) confirm molecular weight (e.g., m/z = 458.68 for related quinazolinone derivatives) .

Advanced Research Questions

Q. How can conflicting spectroscopic data from different studies be resolved?

• Answer : Discrepancies in IR or NMR data often arise from solvent effects, impurities, or instrumentation calibration. For example:

• IR Peaks : C≡C stretches vary slightly (2220–2223 cm⁻¹) due to solvent polarity .
• NMR Shifts : Deuterated solvents (e.g., CDCl₃ vs. DMSO-d₆) influence proton chemical shifts.
• Resolution : Cross-validate with high-resolution mass spectrometry (HRMS) and crystallography (if crystals are obtainable).

Q. What strategies optimize the introduction of the cyclopropylethynyl group while minimizing side reactions?

• Answer :

• Catalyst Selection : Palladium catalysts (e.g., Pd(PPh₃)₄) improve alkyne coupling efficiency .
• Protecting Groups : Temporarily block reactive sites (e.g., ketones) with silyl ethers.
• Kinetic Control : Use low temperatures (−20°C to 0°C) to favor cyclopropane stability over ring-opening .

Q. How does computational modeling aid in predicting the reactivity of 2-(Cyclopropylethynyl)cyclobutan-1-one?

• Answer : Density Functional Theory (DFT) calculations reveal:

• Ring Strain : Cyclobutanone’s 90° bond angles increase electrophilicity at the carbonyl carbon.
• Frontier Orbitals : The HOMO-LUMO gap predicts susceptibility to nucleophilic attack.
• Applications : Guides functionalization at the α-position of the cyclobutanone ring .